Cas no 341551-61-9 (tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate)

Tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate is a carbamate derivative featuring a tert-butyl protecting group and a dimethylaminoethyl side chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its key advantages include stability under a range of reaction conditions, facilitating selective deprotection when required. The dimethylaminoethyl moiety enhances solubility in polar solvents, while the tert-butyl group offers steric protection, improving selectivity in multi-step syntheses. The compound’s well-defined reactivity makes it valuable for constructing complex molecular architectures, particularly in medicinal chemistry applications where controlled functionalization is critical.
tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate structure
341551-61-9 structure
Product Name:tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate
CAS No:341551-61-9
MF:C10H22N2O2
MW:202.293882846832
MDL:MFCD21140582
CID:4649076
PubChem ID:14799455
Update Time:2025-06-08

tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[2-(dimethylamino)ethyl]-N-methylcarbamate
    • Z1336471311
    • tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate
    • MDL: MFCD21140582
    • Inchi: 1S/C10H22N2O2/c1-10(2,3)14-9(13)12(6)8-7-11(4)5/h7-8H2,1-6H3
    • InChI Key: ZINRTSRXCLRXGZ-UHFFFAOYSA-N
    • SMILES: O(C(N(C)CCN(C)C)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 185
  • XLogP3: 1.1
  • Topological Polar Surface Area: 32.8

tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate

Recent Advances in the Study of 341551-61-9 and tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate in Chemical Biology and Pharmaceutical Research

The chemical compound 341551-61-9 and its derivative, tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate, have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents, particularly in the realm of enzyme inhibitors and prodrug formulations. This research brief synthesizes the latest findings, methodologies, and applications associated with these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 341551-61-9 as a key intermediate in the synthesis of bioactive molecules. Its structural versatility allows for modifications that enhance pharmacokinetic properties, making it a valuable scaffold in drug discovery. Concurrently, tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate has been investigated for its potential as a prodrug, with promising results in improving drug delivery and bioavailability. These advancements underscore the importance of these compounds in addressing current challenges in medicinal chemistry.

Methodologically, researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize these compounds. Computational modeling has also played a crucial role in predicting their interactions with biological targets, facilitating the design of more effective derivatives. These approaches have yielded insights into the mechanistic pathways by which these compounds exert their effects, paving the way for targeted therapeutic interventions.

In terms of applications, recent clinical trials have explored the efficacy of tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate in treating neurological disorders, with preliminary results indicating its potential to cross the blood-brain barrier. Additionally, 341551-61-9 has shown promise in oncology research, particularly in the inhibition of specific enzymes involved in tumor progression. These findings highlight the broad therapeutic potential of these compounds across diverse medical fields.

In conclusion, the ongoing research into 341551-61-9 and tert-butyl N-2-(dimethylamino)ethyl-N-methylcarbamate demonstrates their significant contributions to chemical biology and pharmaceutical science. The integration of innovative synthetic and analytical techniques has deepened our understanding of their mechanisms and applications, offering new avenues for drug development. Future studies should focus on optimizing their therapeutic profiles and expanding their clinical utility, ensuring their continued relevance in advancing medical science.

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